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Introduction
Dihydro-alpha-ionone, a saturated derivative of alpha-ionone, is a naturally occurring cyclic

ketone found in various essential oils, fruits, and flowers.[1] While extensively utilized in the

fragrance and flavor industries for its characteristic woody, floral, and fruity aroma, its potential

pharmacological and biological activities remain a subject of growing interest. This technical

guide provides an in-depth overview of the physical and chemical properties of dihydro-alpha-
ionone, alongside detailed experimental protocols for its synthesis, purification, and analysis.

Furthermore, it explores potential signaling pathways and areas for future research in the

context of drug discovery and development, drawing parallels with its well-studied precursor,

alpha-ionone.

Physical and Chemical Properties
Dihydro-alpha-ionone is a colorless to pale yellow oily liquid.[2] Its fundamental properties are

summarized in the tables below, providing a comprehensive resource for researchers.
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Table 1: General and Physical Properties of Dihydro-
alpha-ionone

Property Value Reference(s)

Molecular Formula C₁₃H₂₂O [3]

Molecular Weight 194.32 g/mol [3]

Appearance
Colorless to pale yellow oily

liquid
[2]

Boiling Point 90 °C @ 0.1 mm Hg [2]

Density 0.918 - 0.923 g/mL @ 25 °C [2]

Refractive Index 1.473 - 1.480 @ 20 °C [2]

Flash Point 108.89 °C (228.00 °F) TCC [2]

Vapor Pressure 0.023 mmHg @ 25 °C [2]

Solubility
Soluble in alcohol; Insoluble in

water
[2]

Table 2: Identifiers for Dihydro-alpha-ionone
Identifier Value Reference(s)

CAS Number 31499-72-6 [3]

FEMA Number 3628 [3][4]

Synonyms

4-(2,6,6-Trimethyl-2-

cyclohexen-1-yl)-2-butanone,

Dihydro-α-ionone

[3]

Experimental Protocols
Synthesis: Catalytic Hydrogenation of alpha-Ionone
Dihydro-alpha-ionone is most commonly synthesized via the selective catalytic hydrogenation

of alpha-ionone.[5] This process reduces the double bond in the butenone side chain while
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preserving the cyclic double bond.

Materials:

alpha-Ionone

Palladium on carbon (Pd/C) catalyst (5%)

Ethanol (or other suitable solvent)

Hydrogen gas (H₂)

Reaction flask equipped with a magnetic stirrer and gas inlet

Hydrogenation apparatus (e.g., Parr hydrogenator or balloon hydrogenation setup)

Procedure:

In a reaction flask, dissolve alpha-ionone in a suitable solvent such as ethanol.

Carefully add the Pd/C catalyst to the solution. The flask should be purged with an inert gas

like nitrogen or argon.

Connect the flask to the hydrogenation apparatus.

Evacuate the flask and then introduce hydrogen gas. This process should be repeated three

times to ensure an inert atmosphere has been replaced by hydrogen.

Stir the reaction mixture vigorously under a positive pressure of hydrogen gas at room

temperature.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC) until the starting material is consumed.

Upon completion, carefully vent the hydrogen gas and purge the flask with an inert gas.

Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

Wash the filter cake with the solvent used in the reaction.
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Concentrate the filtrate under reduced pressure to obtain the crude dihydro-alpha-ionone.

alpha-Ionone

Catalytic
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Caption: Synthesis of Dihydro-alpha-ionone Workflow.

Purification: Silica Gel Column Chromatography
The crude product can be purified by silica gel column chromatography to yield high-purity

dihydro-alpha-ionone.[6][7][8][9][10]

Materials:

Crude dihydro-alpha-ionone

Silica gel (60-120 mesh)

Hexane

Ethyl acetate

Chromatography column
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Collection tubes

Procedure:

Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

Pack the chromatography column with the slurry, ensuring no air bubbles are trapped.[10]

Add a layer of sand on top of the silica gel.[9]

Pre-elute the column with the chosen solvent system (e.g., a mixture of hexane and ethyl

acetate).

Dissolve the crude dihydro-alpha-ionone in a minimal amount of the eluent and load it onto

the column.

Elute the column with a gradient of increasing polarity (e.g., starting with 100% hexane and

gradually increasing the percentage of ethyl acetate).

Collect fractions and monitor the separation using TLC.

Combine the fractions containing the pure product and concentrate under reduced pressure.

Spectroscopic Analysis
1. Nuclear Magnetic Resonance (NMR) Spectroscopy[11][12][13][14]

Sample Preparation: Dissolve 5-10 mg of purified dihydro-alpha-ionone in approximately

0.6 mL of deuterated chloroform (CDCl₃) in an NMR tube.

¹H NMR Parameters:

Spectrometer Frequency: 400 MHz or higher

Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

Spectral Width: 0-12 ppm

Acquisition Time: 2-4 seconds
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Relaxation Delay: 1-5 seconds

Number of Scans: 16 or more for good signal-to-noise ratio.

¹³C NMR Parameters:

Spectrometer Frequency: 100 MHz or higher

Pulse Program: Standard proton-decoupled single-pulse experiment (e.g., 'zgpg30' on

Bruker instruments).

Spectral Width: 0-220 ppm

Acquisition Time: 1-2 seconds

Relaxation Delay: 2-5 seconds

Number of Scans: 1024 or more, depending on the sample concentration.

2. Fourier-Transform Infrared (FTIR) Spectroscopy[15][16][17][18][19]

Sample Preparation: As dihydro-alpha-ionone is a liquid, it can be analyzed as a thin film

between two potassium bromide (KBr) or sodium chloride (NaCl) plates.[15][16]

Analysis:

Obtain a background spectrum of the clean salt plates.

Place a small drop of the sample on one plate and cover it with the second plate to create

a thin film.

Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

The resulting spectrum should be analyzed for characteristic absorption bands, particularly

the C=O stretch of the ketone group.

3. Gas Chromatography-Mass Spectrometry (GC-MS)[3][20][21][22][23]
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Sample Preparation: Prepare a dilute solution of dihydro-alpha-ionone in a volatile solvent

like dichloromethane or hexane.

GC Parameters:

Column: A non-polar capillary column (e.g., HP-5MS or equivalent).

Injector Temperature: 250 °C

Oven Temperature Program: Start at a lower temperature (e.g., 60 °C), hold for a few

minutes, then ramp up to a higher temperature (e.g., 280 °C) at a rate of 10 °C/min.

Carrier Gas: Helium at a constant flow rate.

MS Parameters:

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

The resulting mass spectrum can be compared with library data for confirmation of the

structure.

Biological Activity and Signaling Pathways
While research on the specific biological activities of dihydro-alpha-ionone is limited, studies

on its precursor, alpha-ionone, provide valuable insights into potential areas of investigation for

drug development.

Olfactory Receptor Signaling
Ionones are known to interact with olfactory receptors (ORs), which are a class of G-protein

coupled receptors (GPCRs).[6][24] The general mechanism of olfactory signal transduction

involves the binding of an odorant molecule to an OR, leading to the activation of a G-protein

(Gαolf). This, in turn, activates adenylyl cyclase, which increases the intracellular concentration

of cyclic adenosine monophosphate (cAMP).[24][25] The elevated cAMP levels open cyclic

nucleotide-gated ion channels, causing a depolarization of the olfactory sensory neuron and

the propagation of a nerve impulse.[6][25]
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Caption: Generalized Olfactory Signaling Pathway.

Potential Therapeutic Applications
Research on alpha-ionone has demonstrated its potential in dermatology and oncology.

Skin Barrier Repair: Alpha-ionone has been shown to promote the proliferation and migration

of human keratinocytes through the activation of the cAMP signaling pathway.[26] This

suggests a potential therapeutic application for dihydro-alpha-ionone in wound healing and

the restoration of skin barrier function.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1585782?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC10170278/
https://www.benchchem.com/product/b1585782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anticancer Activity: Studies have indicated that alpha-ionone can inhibit the growth of skin

cancer cells by activating the Hippo signaling pathway through the olfactory receptor

OR10A6.[25][27] This leads to the phosphorylation of key proteins like LATS and YAP/TAZ,

ultimately suppressing tumorigenesis.[25][27] Given the structural similarity, it is plausible

that dihydro-alpha-ionone could exhibit similar anticancer properties, warranting further

investigation. The related compound beta-ionone has also shown anti-proliferative and

apoptotic effects in various cancer cell lines, including breast cancer and leukemia.[28][29]
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Caption: Known and Potential Signaling Pathways.
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Conclusion and Future Directions
Dihydro-alpha-ionone is a readily accessible compound with well-defined physical and

chemical properties. While its primary applications have been in the fragrance and flavor

industries, the biological activities of its structural analog, alpha-ionone, suggest that dihydro-
alpha-ionone may hold untapped potential in the pharmaceutical and dermatological fields.

Future research should focus on:

Elucidating the specific biological activities of dihydro-alpha-ionone: This includes in vitro

and in vivo studies to assess its effects on various cell types, particularly cancer cells and

skin cells.

Identifying its molecular targets: Investigating its interactions with specific receptors, such as

olfactory receptors expressed in non-olfactory tissues, and its downstream signaling

pathways is crucial.

Exploring its therapeutic potential: Preclinical studies are warranted to evaluate its efficacy in

models of skin disorders and cancer.

This comprehensive technical guide serves as a foundational resource to stimulate and support

further research into the multifaceted properties and potential applications of dihydro-alpha-
ionone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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